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Compound of Interest

Compound Name: 1,3-Dioxan-2-ol
CAS No.: 67842-74-4
Cat. No.: B14474135
Get Quote
. J

Executive Summary & Chemical Context

1,3-Dioxan-2-ol (often sourced as its stable solid form, Glycolaldehyde Dimer, CAS: 23147-58-
2) presents a unique safety profile that fluctuates based on its physical state.

While the commercial solid dimer is often classified as low-hazard, it exists in a dynamic
equilibrium. Upon dissolution in aqueous or organic media, it reverts to the monomeric
glycolaldehyde and 1,3-dioxan-2-ol forms. This generates reactive aldehyde species capable
of protein cross-linking and sensitization.

Crucial Safety Directive: Do not treat this substance solely based on the solid-state SDS. You
must adopt a "Reactive Intermediate” safety posture once the compound is solvated.

Hazard Profiling & Risk Assessment
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Hazard Category

GHS Classification
(Conservative)

Operational Implication

Physical State

Solid (Dimer)

Liquid (Monomer in solution)

Dust management is critical
during weighing; vapor
management is critical during

reaction.

Health (Acute)

H315 / H319 (Skin/Eye Irritant)

The monomeric aldehyde form

iS @ mucous membrane irritant.

Sensitization

H317 (Potential Skin

Aldehydes are known haptens.

Long-term low-level exposure

Sensitizer) i . ..
can induce allergic dermatitis.
) o In solution, flash points drop
o H227 (Combustible Liquid - o )
Reactivity significantly depending on the

Monomer)

solvent (e.g., THF, DCM).

Personal Protective Equipment (PPE) Matrix

This matrix is designed to prevent not just acute burns, but chronic sensitization.

A. Hand Protection (Glove Selection)

Rationale: 1,3-Dioxan-2-ol is hydrophilic but often handled in organic solvents to drive

reactions.
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Primary Glove . Breakthrough
Task . Thickness ) Protocol
Material Time
Single layer.
o 0.11 mm o TR
Weighing (Solid) Nitrile >480 min (Solid) Discard if dusty.
(Standard)
[11[2]
Double-glove
Synthesis Nitrile (Extended ) recommended to
0.14 mm >240 min )
(Aqueous) Cuff) prevent micro-
exposure.
Mandatory if
using DCM or
) Laminate (Silver THF as carrier
Synthesis ] ] ]
) Shield) or High- 0.70 mm >480 min solvents.
(Organic)

Grade Butyl

Standard nitrile
degrades rapidly

in these.

B. Respiratory & Eye Protection[1][2][3][4][5]

o Eyes:Chemical Splash Goggles (Indirect Vented) are required. Safety glasses are insufficient

due to the risk of aldehyde solution splashing, which can cause corneal clouding.

» Respiratory:

o Solid Handling: Use a P95/P100 particulate respirator if handling >10g outside a fume

hood.

o Solution Handling: All operations must occur in a certified fume hood. If hood failure

occurs, use a Full-Face Respirator with ABEK (Organic Vapor/Acid Gas) cartridges.

C. Body Protection[1][3][4][6][7][8][9]

o Lab Coat: 100% Cotton or Nomex (Flame Resistant). Synthetic blends (polyester) should be

avoided due to flammability risks with organic solvents.

o Footwear: Closed-toe, non-perforated leather or chemically resistant synthetic shoes.
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Operational Workflow: Step-by-Step
Phase 1: Preparation & Weighing

e Equilibrium Check: Remove the container from 2-8°C storage. Allow it to warm to room
temperature inside a desiccator to prevent condensation (water catalyzes the
monomerization).

 Static Control: The dimer is a crystalline powder prone to static. Use an antistatic gun or
polonium strip if weighing <10 mg.

o Transfer: Weigh inside a fume hood. If the balance is outside, transfer the solid into a tared
vial, cap immediately, and then weigh.

Phase 2: Solvation & Reaction

e Solvent Addition: Add solvent slowly.

o Note: In water, the ring opens to glycolaldehyde. In anhydrous THF, the cyclic 1,3-dioxan-
2-ol form is favored.

 Inert Atmosphere: If using the monomer for cross-linking, blanket with Nitrogen or Argon.
Oxygen can oxidize the aldehyde to glycolic acid, altering stoichiometry.

o Temperature Control: Do not heat >60°C without a reflux condenser, as the monomer
becomes volatile.

Phase 3: Spill Management

o Solid Spill: Do not sweep (creates dust). Cover with wet paper towels (water), then wipe up.
Place in a sealed bag.

» Solution Spill: Cover with vermiculite or activated charcoal pads. Do not use standard paper
towels if the solvent is flammable.

Decision Logic & Workflow Diagram

The following diagram illustrates the decision-making process for PPE selection based on the
chemical's state.
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Start: Handling 1,3-Dioxan-2-ol

Determine Physical State

(Solid (Dimer FormD (Solution (Monomer Eq.D
Check Carrier Solvent

PPE: Std Nitrile + P95 Mask
Focus: Dust Control

Aqueous/Alcohol DCM/THF/Strong Organic

PPE: Double Nitrile + Goggles PPE: Laminate/Butyl Gloves
Focus: Sensitization Focus: Permeation

Proceed with Synthesis
(Fume Hood Mandatory)

Click to download full resolution via product page

Caption: PPE selection logic based on the physical state and solvent carrier of 1,3-Dioxan-2-
ol.

Disposal & Deactivation

Never dispose of aldehyde-generating compounds down the drain.

¢ Quenching (Small Scale < 59g):
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o Treat the waste solution with an excess of aqueous Sodium Bisulfite (NaHSO3). This
forms a stable bisulfite adduct with the aldehyde/hemiacetal, significantly reducing
volatility and reactivity.

o Allow to stand for 30 minutes.

* Waste Segregation:
o Label: "Non-Halogenated Organic Waste - Contains Aldehydes."

o Container: High-density polyethylene (HDPE) or glass. Avoid metal containers as
aldehydes can oxidize to acids and corrode metal over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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